Cas no 54108-66-6 (1H-Purine, 6-(2-phenylethyl)-)

• Product Name: 1H-Purine, 6-(2-phenylethyl)-
• CAS No: 54108-66-6
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 355516
• PubChem ID: 57045337
• Update Time: 2025-04-19

1H-Purine, 6-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-(2-phenylethyl)-
• 6-(2-phenylethyl)-7H-purine
• DTXSID80720153
• 6-(2-phenethyl)-purine
• SCHEMBL8707168
• 54108-66-6

• Inchi： 1S/C13H12N4/c1-2-4-10(5-3-1)6-7-11-12-13(16-8-14-11)17-9-15-12/h1-5,8-9H,6-7H2,(H,14,15,16,17)
• InChI Key： GJDDUSLBIFJFNW-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CCC1C=CC=CC=1)N=CN=2

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 49.11